(3aR,5R,6S,6aR)-5-(aminomethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol

• IUPAC Name: (3aR,5R,6S,6aR)-5-(aminomethyl)-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• InChI: InChI=1S/C8H15NO4/c1-8(2)12-6-5(10)4(3-9)11-7(6)13-8/h4-7,10H,3,9H2,1-2H3/t4-,5+,6-,7-/m1/s1
• InChI Key: CZIOPPMSLFZHJL-XZBKPIIZSA-N
• Canonical SMILES: CC1(OC2C(C(OC2O1)CN)O)C
• Isomeric SMILES: CC1(O[C@@H]2[C@H]([C@H](O[C@@H]2O1)CN)O)C
• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• CAS No.: 4613-58-5

Description

“(3aR,5R,6S,6aR)-5-(aminomethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol” is a chemical compound. It is also known as “(3aR,4S,6R,6aS)-6-Aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol” and is used in the pharmaceutical industry.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 160.17. Its predicted properties include a melting point of 84-85 °C, a boiling point of 255.8±35.0 °C, and a density of 1.218±0.06 g/cm3.

Scientific Research Applications

Corrosion Inhibition

One notable application of a closely related compound, (3aR,6aR)-2,2-dimethyl-6-(octyloxy)-5-(oxiran-2-yl) tetrahydrofuro[2,3-d][1,3]dioxole (EGC8), is in the field of corrosion inhibition. A study has shown that EGC8 acts as an inhibitor for mild steel corrosion in acidic environments. Computational methods like Density Functional Theory (DFT) calculations were used to understand the chemical reactivity and adsorption behavior of these compounds, proving their effectiveness as corrosion inhibitors (Koulou et al., 2020).

Conformation and Optical Properties

Another application lies in understanding the conformation, absolute configurations, and optical properties of similar molecules. For example, the study of compounds like 2′,3′-O-isopropylideneadenosine and related derivatives provided insights into their electronic absorption and circular dichroism spectra. Such studies are valuable in the stereochemical characterization of natural products and their synthetic derivatives, crucial in drug discovery and functionalized nucleosides (Ivanova & Spiteller, 2011).

Synthesis of Spiroketals

Spiroketals, compounds structurally related to (3aR,5R,6S,6aR)-5-(aminomethyl)-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol, have been synthesized and evaluated for their potential medical applications. For instance, certain spiroketals were tested for their cytotoxicity against cancer cell lines, indicating their potential in cancer research (Meilert et al., 2004).

Nematicidal and Antifungal Properties

Derivatives of similar molecules have been synthesized and evaluated for nematicidal and antifungal properties. This research is indicative of the potential of these compounds in agricultural applications, particularly in pest and disease management (Srinivas et al., 2017).

Synthesis of Carbocyclic Nucleosides

Additionally, compounds structurally similar to this compound have been utilized in the synthesis of carbocyclic nucleosides. Such nucleosides have applications in the development of antiviral and anticancer drugs (Bannister et al., 1997).

Mechanism of Action

The mechanism of action of this compound is not specified in the retrieved sources. It’s possible that the mechanism of action is dependent on the specific context in which the compound is used, such as in the formulation of a particular pharmaceutical product.

Future Directions

The future directions for the use of this compound are not specified in the retrieved sources. Given its use in the pharmaceutical industry, it’s possible that future research could explore new applications for this compound in drug development and other areas of medicine.